(1S,2R,10S,11S,12R)-N-(4-Fluorophenyl)-10-phenyl-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxamide

• IUPAC Name: (1S,2R,10S,11S,12R)-N-(4-fluorophenyl)-10-phenyl-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxamide
• InChI: InChI=1S/C27H25FN2O/c28-20-9-11-21(12-10-20)29-27(31)19-8-13-23-22(15-19)24-17-6-7-18(14-17)25(24)26(30-23)16-4-2-1-3-5-16/h1-5,8-13,15,17-18,24-26,30H,6-7,14H2,(H,29,31)/t17-,18+,24-,25-,26+/m0/s1
• InChI Key: JWMCNGZAHWTGLW-HORIQJFKSA-N
• Canonical SMILES: C1CC2CC1C3C2C4=C(C=CC(=C4)C(=O)NC5=CC=C(C=C5)F)NC3C6=CC=CC=C6
• Isomeric SMILES: C1C[C@H]2C[C@@H]1[C@H]3[C@@H]2C4=C(C=CC(=C4)C(=O)NC5=CC=C(C=C5)F)N[C@@H]3C6=CC=CC=C6
• Molecular Formula: C27H25FN2O
• Molecular Weight: 412.5 g/mol

Description

(1S,2R,10S,11S,12R)-N-(4-Fluorophenyl)-10-phenyl-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxamide is a useful research compound. Its molecular formula is C27H25FN2O and its molecular weight is 412.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Inhibitor Development

The compound has been explored as a potential molecular inhibitor, particularly in targeting the Met kinase superfamily. This is significant in the context of cancer research, as selective inhibition of specific kinases can lead to the halt of tumor growth and spread. For instance, a derivative of the compound demonstrated complete tumor stasis in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration. This inhibitor was subsequently advanced into phase I clinical trials due to its promising in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Conformational Analysis and Peptide Interaction Studies

The compound has been utilized in the study of conformationally constrained dipeptide surrogates with aromatic side chains. This includes the synthesis of indolizidinone amino acids, which are significant for understanding the conformation-activity relationships in biologically active peptides. This research aids in the development of novel molecules with potential therapeutic applications (Cluzeau & Lubell, 2004).

Radioligand Development for Imaging

Quinoline-2-carboxamide derivatives, structurally similar to the compound, have been labeled and evaluated as potential radioligands. These are used for the noninvasive assessment of peripheral benzodiazepine type receptors in vivo with positron emission tomography (PET). The development of such radioligands is crucial in diagnostic imaging and the study of neurological disorders (Matarrese et al., 2001).

Antimicrobial Activity Exploration

Derivatives of the compound have been synthesized and evaluated for their antibacterial and antifungal activities. This research is vital for the discovery of new drugs that can act against resistant strains of bacteria and fungi. For instance, specific synthesized compounds were found to be potent antibacterial agents, with activity equal to that of standard drugs (Hafez et al., 2015).